Cas no 1903880-70-5 (1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 1903880-70-5
• MF: C₁₁H₂₀N₄O₄S₂
• MW: 336.430899620056
• CID: 6424534
• PubChem ID: 92113269
• Update Time: 2025-10-21

1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• 1-(ethanesulfonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• 1903880-70-5
• F6512-6190
• AKOS025374817
• 1-ethylsulfonyl-4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepane
• 1-(ethylsulfonyl)-4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane

• Inchi： 1S/C11H20N4O4S2/c1-3-20(16,17)14-5-4-6-15(8-7-14)21(18,19)11-9-13(2)10-12-11/h9-10H,3-8H2,1-2H3
• InChI Key： CEZCCGHCMVWUOA-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCN(CC1)S(C1=CN(C)C=N1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 336.09259748g/mol
• Monoisotopic Mass: 336.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane

Comprehensive Overview of 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903880-70-5)

1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903880-70-5) is a specialized sulfonamide-based diazepane derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique 1,4-diazepane core modified with both ethanesulfonyl and 1-methyl-1H-imidazol-4-yl sulfonyl groups, making it a versatile intermediate for drug discovery and biochemical applications. Its structural complexity and functional diversity position it as a valuable candidate for targeting specific biological pathways.

The molecular formula of 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane is C₁₁H₁₈N₄O₄S₂, with a molecular weight of approximately 334.41 g/mol. Its sulfonamide groups contribute to its potential as a modulator of enzyme activity, particularly in the context of kinase inhibition and receptor binding. Researchers are increasingly exploring its role in the development of small-molecule therapeutics, especially for conditions like inflammation, metabolic disorders, and neurological diseases.

One of the most compelling aspects of CAS No. 1903880-70-5 is its potential application in precision medicine. With the growing demand for targeted therapies, this compound's ability to interact selectively with biological targets aligns with current trends in personalized healthcare. Its imidazole and diazepane moieties are particularly noteworthy, as these structural features are commonly found in drugs that modulate G-protein-coupled receptors (GPCRs) and ion channels.

In the pharmaceutical industry, 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane is often utilized as a building block for more complex molecules. Its synthetic versatility allows for modifications that can enhance bioavailability, metabolic stability, and target affinity. Recent studies have highlighted its potential in the design of allosteric modulators, which are increasingly sought after for their ability to fine-tune biological responses with minimal side effects.

From a commercial perspective, the demand for high-purity sulfonamide derivatives like CAS No. 1903880-70-5 is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of drug development pipelines. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, further enhancing its market viability.

Environmental and safety considerations are paramount when handling 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane. While it is not classified as a hazardous material, standard laboratory precautions should be observed. Proper personal protective equipment (PPE) and ventilation are recommended to ensure safe handling and minimize exposure risks.

Looking ahead, the scientific community anticipates further breakthroughs involving CAS No. 1903880-70-5. Its potential applications in cancer research, neurodegenerative diseases, and autoimmune disorders are particularly promising. As computational chemistry and AI-driven drug discovery continue to evolve, this compound may play a pivotal role in identifying novel therapeutic agents.

For researchers and industry professionals seeking detailed information on 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane, reliable sources include chemical databases, peer-reviewed journals, and specialized suppliers. Its CAS registry number (1903880-70-5) serves as a key identifier for accessing accurate and up-to-date data.

In summary, 1-(ethanesulfonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique properties and broad applicability make it a compound of enduring interest in both academic and industrial settings. As research progresses, its role in advancing modern medicine is likely to expand, offering new opportunities for scientific exploration and clinical application.